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Compound of Interest

Compound Name:
2-Ethoxy-4-morpholin-4-yl-

benzaldehyde

CAS No.: 879047-50-4

Cat. No.: B1310271

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 2-Ethoxy-4-morpholin-4-yl-benzaldehyde as a High-

Potency Irritant with potential Corrosive properties due to the morpholine moiety.

Unlike standard benzaldehydes, the incorporation of the morpholine ring introduces basicity

and nitrogen-specific toxicology. Standard "lab coat and glasses" protocols are insufficient for

handling pure substance >1g.
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Hazard Class Critical Risk Immediate Control

Health
Skin/Eye Irritation (Cat 2),

Potential Sensitizer

Zero-Skin-Contact Policy.

Double-gloving recommended

for solids.

Reactivity Air-Sensitive (Auto-oxidation)

Store under Argon/Nitrogen.

Do not store >3 months

without re-analysis.

Chemical Nitrosamine Precursor

NEVER mix with nitrosating

agents or bleach

(hypochlorite).

Chemical Risk Profiling (The "Why")
To select the correct PPE, we must deconstruct the molecule into its functional risk

components. This is not just an "irritant"; it is a bifunctional intermediate.

The Benzaldehyde Core: Highly susceptible to auto-oxidation to form benzoic acid

derivatives. This reaction is accelerated by light and air. implication: Old bottles may be

pressurized or contain acidic crusts.

The Morpholine Moiety: This heterocyclic amine introduces basicity. While less corrosive

than free morpholine, it facilitates skin permeation and can cause severe eye damage

(irreversible corneal opacity) if not washed immediately.

The 2-Ethoxy Substituent: Increases lipophilicity, meaning the compound can penetrate

nitrile gloves faster than unsubstituted benzaldehyde.

PPE Selection Matrix
Standard: Universal Precautions for Novel Pharmaceutical Intermediates (Band 3)

Hand Protection (Critical)
Do not rely on standard latex. The lipophilic nature of the ethoxy group requires Nitrile or

Laminate protection.
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Task Duration Glove Material Min. Thickness
Breakthrough
Time

Protocol

Incidental (<5

min)

Nitrile

(Disposable)
0.11 mm (4 mil) ~15 mins

Change

immediately

upon splash.

Prolonged (>15

min)

Nitrile (Extended

Cuff)
0.20 mm (8 mil) >120 mins

Tuck lab coat

sleeves inside

gloves.

Spill Cleanup
Silver Shield /

Laminate
Multi-layer >480 mins

Mandatory for

spills >100 mL/g.

Eye & Face Protection[1][2][3][4][5]
Standard Handling: Chemical Splash Goggles (Indirect Vent). Reasoning: Safety glasses

allow powder migration to the eye via air currents in the fume hood.

Scale-up (>10g): Face Shield + Goggles.

Respiratory Protection
Primary Control: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).

Secondary (Outside Hood): Full-face respirator with OV/P100 cartridges (Organic Vapor +

HEPA). Note: Dust masks (N95) are insufficient for the organic vapor component.

Operational Protocols
Workflow: Weighing & Transfer
Organic powders of this class are prone to static charging, leading to "powder fly" and

inhalation risks.

Preparation: Place balance inside the fume hood. Use an ionizing bar or anti-static gun on

the spatula and weigh boat.

Transfer: Do not pour from the bottle. Use a stainless steel spatula.
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Solubilization: Add solvent slowly. The morpholine nitrogen can liberate heat (exotherm) if

dissolved in acidic media.

Decision Logic: PPE Selection
The following diagram illustrates the decision-making process for PPE based on the state of

matter and scale.

Start: Handling 2-Ethoxy-4-morpholin-4-yl-benzaldehyde

State of Matter?

Solid / Powder Solution / Oil

Scale > 1g? Concentration > 0.1M?

LEVEL 1 PPE:
Nitrile (4mil), Lab Coat,

Safety Glasses, Fume Hood

No

LEVEL 2 PPE:
Double Nitrile, Goggles,

Sleeves Taped

Yes No

LEVEL 3 PPE:
Respirator (OV/P100),
Chem-Resistant Apron,

Face Shield

Yes (Splash Risk)

Click to download full resolution via product page

Figure 1: Risk-based PPE selection logic. Note that solutions pose a higher risk of rapid skin

absorption than solids.

Emergency Response & Decontamination
Spill Response Workflow
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CRITICAL WARNING: Do NOT use Bleach (Sodium Hypochlorite) to clean spills. Morpholine

derivatives react with hypochlorite to form Chloramines or Nitrosamines, which are

carcinogenic and toxic.

Spill Detected Assess Volume
& Location

Evacuate Area
(If >10g outside hood)High Risk

Don PPE:
Double Gloves, Goggles

Low Risk Absorb:
Vermiculite or Sand

Clean Surface:
Soap & Water ONLY

Disposal:
Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Spill response workflow emphasizing the avoidance of reactive cleaning agents.

First Aid
Eye Contact: Irrigate immediately for 15 minutes.[1][2][3][4] Time is critical to prevent corneal

clouding from the basic amine.

Skin Contact: Wash with soap and water.[2][4][5][6] Do not use alcohol (increases

absorption).

Waste Disposal & Storage[2][3][5][6]
Storage: Store at 2–8°C under inert atmosphere (Argon preferred). Tightly seal to prevent

oxidation to the benzoic acid derivative.

Disposal:

Solid Waste: Segregate into "Hazardous Organic Solid" stream.

Liquid Waste: Non-Halogenated Organic Solvent stream (unless dissolved in

DCM/Chloroform).

Labeling: Must be labeled "Irritant / Potential Sensitizer."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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